2-{[(1S)-1-Methylbutyl]oxy}-8-(methyloxy)-9-[5-(1-piperidinyl)pentyl]-9H-purin-6-amine
Catalog No.
S8700857
CAS No.
M.F
C21H36N6O2
M. Wt
404.5 g/mol
Availability
Inquiry
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
2-{[(1S)-1-Methylbutyl]oxy}-8-(methyloxy)-9-[5-(1-piperidinyl)pentyl]-9H-purin-6-amine
IUPAC Name
8-methoxy-2-[(2S)-pentan-2-yl]oxy-9-(5-piperidin-1-ylpentyl)purin-6-amine
Molecular Formula
C21H36N6O2
Molecular Weight
404.5 g/mol
InChI
InChI=1S/C21H36N6O2/c1-4-11-16(2)29-20-24-18(22)17-19(25-20)27(21(23-17)28-3)15-10-6-9-14-26-12-7-5-8-13-26/h16H,4-15H2,1-3H3,(H2,22,24,25)/t16-/m0/s1
InChI Key
AIPIDOXCAYXKIV-INIZCTEOSA-N
Canonical SMILES
CCCC(C)OC1=NC(=C2C(=N1)N(C(=N2)OC)CCCCCN3CCCCC3)N
Isomeric SMILES
CCC[C@H](C)OC1=NC(=C2C(=N1)N(C(=N2)OC)CCCCCN3CCCCC3)N
XLogP3
3.9
Hydrogen Bond Acceptor Count
7
Hydrogen Bond Donor Count
1
Exact Mass
404.28997441 g/mol
Monoisotopic Mass
404.28997441 g/mol
Heavy Atom Count
29
Dates
Modify: 2023-11-21
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